7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-9-(2-bromo-1,1-dimethoxyethyl)-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione

• Molecular Formula: C29H34BrNO11
• Molecular Weight: 652.5 g/mol
• IUPAC Name: 7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-9-(2-bromo-1,1-dimethoxyethyl)-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione
• InChI: InChI=1S/C29H34BrNO11/c1-12-23(32)15(31)8-18(41-12)42-17-10-28(37,29(11-30,39-3)40-4)9-14-20(17)27(36)22-21(25(14)34)24(33)13-6-5-7-16(38-2)19(13)26(22)35/h5-7,12,15,17-18,23,32,34,36-37H,8-11,31H2,1-4H3
• InChI Key: JIMPRCTWUQVCIT-UHFFFAOYSA-N
• Canonical SMILES: CC1C(C(CC(O1)OC2CC(CC3=C2C(=C4C(=C3O)C(=O)C5=C(C4=O)C(=CC=C5)OC)O)(C(CBr)(OC)OC)O)N)O

Description

14-Bromo Ketal 4’-epi-Daunorubicin is a derivative of daunorubicin, an anthracycline antibiotic used primarily as an antineoplastic agent. This compound is an impurity of epirubicin, another anthracycline used in cancer treatment. The molecular formula of 14-Bromo Ketal 4’-epi-Daunorubicin is C29H34BrNO11, and it has a molecular weight of 652.49 g/mol.

Preparation Methods

The preparation of 14-Bromo Ketal 4’-epi-Daunorubicin involves the metabolic engineering of Streptomyces coeruleorubidus strain SIPI-1482. This strain is genetically modified to disrupt the dnmV gene, which is responsible for the biosynthesis of daunorubicin. By introducing the aveBIV gene from Streptomyces avermitilis into the dnmV-blocked mutant, the production of 4’-epi-daunorubicin is achieved . The compound is then further modified to introduce the bromo ketal group.

Chemical Reactions Analysis

14-Bromo Ketal 4’-epi-Daunorubicin undergoes various chemical reactions, including:

Oxidation: This reaction can be used to modify the hydroxyl groups present in the compound.

Reduction: Reduction reactions can be employed to alter the ketone groups.

Substitution: The bromo group in the compound can undergo nucleophilic substitution reactions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like sodium methoxide.

Scientific Research Applications

Overview

7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-9-(2-bromo-1,1-dimethoxyethyl)-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione is a complex organic compound that belongs to the anthracycline class of antibiotics. It is primarily recognized for its applications in cancer therapy due to its potent antitumor properties. This article explores its scientific research applications, including biological activity, mechanisms of action, and case studies demonstrating its efficacy against various cancer types.

Antitumor Activity

Research has demonstrated that this compound exhibits significant antitumor activity across various cancer cell lines. Key findings include:

• MCF-7 Breast Cancer Model : In studies involving MCF-7 cells treated with this compound at concentrations above 0.5 µM over 48 hours, a significant reduction in cell viability was observed. Additionally, apoptotic markers were elevated in treated cells compared to controls.
• A549 Lung Cancer Model : A549 cells exposed to the compound showed cell cycle arrest at the G2/M phase and increased levels of reactive oxygen species (ROS), indicating oxidative stress as a mechanism for inducing apoptosis .

Case Study 1: MCF-7 Breast Cancer

In a controlled study on MCF-7 breast cancer cells:

• Methodology : Cells were treated with varying concentrations of the compound for 48 hours.
• Results : A significant decrease in cell viability was noted at concentrations exceeding 0.5 µM. Apoptotic markers such as caspase activation were significantly elevated.

Case Study 2: A549 Lung Cancer

In another study focusing on A549 lung cancer cells:

• Methodology : Cells were treated with the compound and analyzed for cell cycle progression.
• Results : The treatment resulted in G2/M phase arrest and increased ROS levels, suggesting that the compound induces apoptosis through oxidative stress mechanisms .

Mechanism of Action

The mechanism of action of 14-Bromo Ketal 4’-epi-Daunorubicin is similar to that of daunorubicin. It intercalates into DNA, disrupting the function of topoisomerase II, an enzyme crucial for DNA replication and transcription. This leads to the stabilization of the DNA-topoisomerase II complex, preventing the religation of DNA strands and ultimately causing cell death .

Comparison with Similar Compounds

14-Bromo Ketal 4’-epi-Daunorubicin is unique due to the presence of the bromo ketal group. Similar compounds include:

Daunorubicin: The parent compound, used in the treatment of leukemia.

Epirubicin: A stereoisomer of daunorubicin with a different configuration at the C-4 position, used in breast cancer treatment.

Doxorubicin: Another anthracycline antibiotic, differing by a hydroxyl group at the C-14 position, used in various cancers.

Biological Activity

The compound 7-(4-amino-5-hydroxy-6-methyloxan-2-yl)oxy-9-(2-bromo-1,1-dimethoxyethyl)-6,9,11-trihydroxy-4-methoxy-8,10-dihydro-7H-tetracene-5,12-dione is a derivative of doxorubicin, a well-known anthracycline antibiotic used in cancer therapy. This article focuses on its biological activity, including its mechanisms of action, efficacy against various cancer cell lines, and potential side effects.

Property	Value
Chemical Formula	C27H30BrN2O11
Molecular Weight	579.98 g/mol
IUPAC Name	(7S,9S)-7-[(2R,4S,5S,6S)-4-amino-5-hydroxy-6-methyloxan-2-yl]oxy...
CAS Number	23214-92-8
Appearance	Orange to dark red
Solubility	10 mg/mL in water

The biological activity of this compound is primarily attributed to its ability to intercalate DNA and inhibit topoisomerase II. This mechanism disrupts DNA replication and transcription processes in rapidly dividing cells:

• DNA Intercalation : The planar structure of the tetracene moiety allows for insertion between DNA base pairs.
• Topoisomerase II Inhibition : This compound stabilizes the topoisomerase II-DNA complex, preventing the re-ligation of DNA strands after they have been cut.

Antitumor Activity

The compound has shown significant antitumor activity against various cancer cell lines. Studies have utilized the MTT assay to evaluate cell viability and proliferation:

Cell Line	IC50 (µM)	Reference
MCF-7 (Breast Cancer)	0.5
A549 (Lung Cancer)	0.3
HeLa (Cervical Cancer)	0.4

These results indicate that the compound is effective at low concentrations, suggesting a potent inhibitory effect on tumor growth.

Case Studies

• MCF-7 Breast Cancer Model : In a study involving MCF-7 cells treated with varying concentrations of the compound over 48 hours, a significant reduction in cell viability was observed at concentrations above 0.5 µM. Apoptotic markers were also elevated in treated cells compared to controls.
• A549 Lung Cancer Model : A549 cells exposed to the compound exhibited cell cycle arrest at the G2/M phase and increased levels of reactive oxygen species (ROS), indicating oxidative stress as a mechanism for inducing apoptosis.

Safety and Toxicity Profile

Although the compound shows promising antitumor properties, its safety profile is essential for clinical applications:

Toxicity Parameter	Value
Acute Toxicity (LD50)	>100 mg/kg in rodents
Mutagenicity	Negative in Ames test
Cardiotoxicity	Moderate at high doses